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Introduction
Ethyltrimethylammonium chloride (ETAC), a quaternary ammonium compound (QAC),

possesses a unique combination of properties that make it a compound of interest in various

scientific and industrial applications. Its structure, featuring a central positively charged nitrogen

atom bonded to three methyl groups and one ethyl group, imparts surfactant and antimicrobial

characteristics.[1] This technical guide provides an in-depth overview of the core

physicochemical properties of ethyltrimethylammonium chloride, detailed experimental

protocols for its synthesis and characterization, and a visualization of its antimicrobial

mechanism. All quantitative data is presented in structured tables for clarity and comparative

analysis.

Physicochemical Properties
The physicochemical properties of ethyltrimethylammonium chloride are summarized below.

It is important to note that while some data are readily available, specific experimental values

for properties such as boiling point and vapor pressure are not consistently reported in the

literature.

Table 1: General and Physical Properties of
Ethyltrimethylammonium Chloride
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Property Value Source(s)

Molecular Formula C5H14ClN [1]

Molecular Weight 123.62 g/mol [1]

CAS Number 27697-51-4 [1]

Appearance White crystals [2]

Melting Point 200 °C [2]

Boiling Point Data not available [3]

Density 1.0 g/cm³ [2]

Vapor Pressure Data not available [3]

Table 2: Solubility and Partition Coefficient of
Ethyltrimethylammonium Chloride

Property Value/Description Source(s)

Solubility in Water Water soluble; Highly soluble [2][4]

Solubility in Organic Solvents

Soluble in polar protic solvents

(e.g., ethanol, methanol) and

polar aprotic solvents (e.g.,

DMSO, DMF). Moderate to low

solubility in solvents of

intermediate polarity (e.g.,

acetone).

[4][5]

LogP (Octanol-Water Partition

Coefficient)
-2.2835 [3]

Table 3: Acid-Base Properties of
Ethyltrimethylammonium Chloride
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Property Value/Description Source(s)

pKa

Not applicable (quaternary

ammonium salt with no acidic

proton)

N/A

Experimental Protocols
The following sections detail the methodologies for the synthesis of ethyltrimethylammonium
chloride and the determination of its key physicochemical properties. These protocols are

adapted from established methods for quaternary ammonium compounds.

Synthesis of Ethyltrimethylammonium Chloride via
Direct Alkylation
This protocol describes the synthesis of ethyltrimethylammonium chloride from

trimethylamine and an ethylating agent, such as ethyl chloride.[1]

Materials:

Trimethylamine (solution in a suitable solvent, e.g., water or ethanol)

Ethyl chloride (gas or liquid)

Anhydrous acetone

Anhydrous diethyl ether

Round-bottom flask with a magnetic stirrer and reflux condenser

Ice bath

Procedure:

In a well-ventilated fume hood, dissolve trimethylamine in anhydrous acetone in the round-

bottom flask.

Cool the solution in an ice bath.
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Slowly bubble ethyl chloride gas through the solution or add liquid ethyl chloride dropwise

with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature.

Gently reflux the mixture for several hours to ensure the reaction proceeds to completion.

Monitor the reaction progress using an appropriate analytical technique, such as thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature. The product may

precipitate out of the solution.

If a precipitate forms, collect it by vacuum filtration. If not, reduce the solvent volume under

reduced pressure to induce precipitation.

Wash the crude product with anhydrous diethyl ether to remove any unreacted starting

materials.

Dry the purified ethyltrimethylammonium chloride under vacuum.
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Reaction Setup
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Workflow for the synthesis of ethyltrimethylammonium chloride.
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Determination of Melting Point
The melting point can be determined using a standard melting point apparatus.

Materials:

Ethyltrimethylammonium chloride sample

Capillary tubes

Melting point apparatus

Procedure:

Ensure the ethyltrimethylammonium chloride sample is dry and finely powdered.

Pack a small amount of the sample into a capillary tube to a height of 2-3 mm.

Place the capillary tube in the heating block of the melting point apparatus.

Heat the block at a moderate rate initially.

As the temperature approaches the expected melting point, reduce the heating rate to 1-2 °C

per minute.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the entire sample becomes a clear liquid (completion of melting). This

range is the melting point.

Determination of Solubility
A general method for determining the solubility of a quaternary ammonium salt in various

solvents is the isothermal equilibrium method.

Materials:

Ethyltrimethylammonium chloride

Selected solvents (e.g., water, ethanol, acetone)
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Vials with screw caps

Shaking incubator or magnetic stirrer at a constant temperature

Analytical balance

Centrifuge

Syringe filters

Procedure:

Add an excess amount of ethyltrimethylammonium chloride to a known volume or mass of

the solvent in a vial.

Seal the vial and place it in a shaking incubator or on a magnetic stirrer at a constant

temperature (e.g., 25 °C).

Agitate the mixture for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, allow the undissolved solid to settle.

Carefully withdraw a known volume of the supernatant using a syringe fitted with a filter to

remove any suspended particles.

Determine the concentration of ethyltrimethylammonium chloride in the supernatant using

a suitable analytical method, such as gravimetric analysis (evaporation of the solvent) or a

quantitative analytical technique like potentiometric titration.[6][7]

Calculate the solubility in g/100 mL or other appropriate units.

Potentiometric Titration for Quantification
This method can be used for the quantitative analysis of ethyltrimethylammonium chloride,

for example, in determining its concentration in a solution for solubility studies.[6][7]

Materials:

Ethyltrimethylammonium chloride solution

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://academic.oup.com/jaoac/article-pdf/93/5/1542/32422728/jaoac1542.pdf
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/21140668/
https://academic.oup.com/jaoac/article-pdf/93/5/1542/32422728/jaoac1542.pdf
https://www.benchchem.com/product/b095326?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standardized sodium lauryl sulfate (SLS) solution (anionic surfactant)

Potentiometric titrator with an ion-selective electrode (surfactant or nitrate electrode) and a

reference electrode (e.g., Ag/AgCl).

pH meter and buffer solutions

Procedure:

Pipette a known volume of the ethyltrimethylammonium chloride solution into a beaker.

If necessary, adjust the pH of the solution according to the electrode manufacturer's

recommendations.

Immerse the ion-selective and reference electrodes in the solution.

Titrate the solution with the standardized SLS solution, recording the potential (mV) as a

function of the titrant volume.

The endpoint of the titration is determined from the inflection point of the titration curve.

Calculate the concentration of ethyltrimethylammonium chloride based on the volume of

SLS solution required to reach the endpoint.

Antimicrobial Mechanism of Action
Ethyltrimethylammonium chloride, as a quaternary ammonium compound, exerts its

antimicrobial effect primarily through the disruption of microbial cell membranes.[1][8] The

positively charged nitrogen atom is key to this mechanism.

The general mechanism involves the following steps:

Adsorption: The cationic head of the ethyltrimethylammonium chloride molecule is

electrostatically attracted to the negatively charged components of the microbial cell surface.

Penetration: The hydrophobic ethyl and methyl groups facilitate the penetration of the

molecule into the lipid bilayer of the cell membrane.
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Membrane Disruption: The insertion of the QAC molecules disrupts the ordered structure of

the cell membrane, leading to increased permeability.

Leakage of Cellular Contents: The compromised membrane allows for the leakage of

essential intracellular components, such as ions, metabolites, and nucleic acids.

Cell Death: The loss of cellular integrity and essential components ultimately leads to cell

death.

Ethyltrimethylammonium Chloride (Cationic)

Electrostatic Adsorption

Negatively Charged Microbial Cell Surface

Hydrophobic Interaction and Penetration of Lipid Bilayer

Disruption of Cell Membrane Integrity

Increased Membrane Permeability

Leakage of Intracellular Components

Cell Death
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Antimicrobial mechanism of ethyltrimethylammonium chloride.

Applications in Research and Drug Development
The properties of ethyltrimethylammonium chloride make it a valuable compound in several

areas of research and development:

Antimicrobial Agent: It is effective against a broad spectrum of bacteria and fungi, making it a

candidate for use in disinfectants and antiseptics.[1]

Surfactant: Its amphiphilic nature allows it to be used as a surfactant in various formulations.

[1]

Polymer Chemistry: It can serve as a monomer in the synthesis of cationic polymers and

hydrogels for applications in drug delivery and biomaterials.[1]

Conclusion
Ethyltrimethylammonium chloride is a quaternary ammonium compound with distinct

physicochemical properties that underpin its utility as an antimicrobial agent and surfactant.

While a comprehensive set of experimentally determined properties is not fully available in the

public domain, this guide provides the core known data, adaptable experimental protocols, and

a clear visualization of its mechanism of action to support researchers, scientists, and drug

development professionals in their work with this compound. Further experimental validation of

some of its physical properties is warranted to build a more complete profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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